Cas no 87733-81-1 ((2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol)

(2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol structure
87733-81-1 structure
Product Name:(2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol
CAS No:87733-81-1
MF:C17H18O4
MW:286.322425365448
CID:1912056
PubChem ID:442358
Update Time:2025-04-21

(2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol
    • 2-(3-Hydroxy-4-methoxyphenyl)-8-methylchroman-7-ol, (S)-
    • C09646
    • CHEBI:2244
    • UNII-739S13W7TB
    • 7,3'-Dihydroxy-4'-methoxy-8-methylflavan
    • LMPK12020239
    • SCHEMBL17559175
    • DTXSID60331807
    • Q27105590
    • (2S)-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1-benzopyran-7-ol
    • (S)-2-(3-Hydroxy-4-methoxyphenyl)-8-methylchroman-7-ol
    • 3',7-Dihydroxy-8-methyl-4'-methoxyflavan, (-)-
    • 739S13W7TB
    • 87733-81-1
    • Fema No. 4833
    • 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-8-methyl-, (2S)-
    • 3',7-Dihydroxy-8-methyl-4'-methoxyflavan, (2S)-
    • Inchi: 1S/C17H18O4/c1-10-13(18)6-3-11-4-7-15(21-17(10)11)12-5-8-16(20-2)14(19)9-12/h3,5-6,8-9,15,18-19H,4,7H2,1-2H3/t15-/m0/s1
    • InChI Key: XVHKLOFEZNFSRF-HNNXBMFYSA-N
    • SMILES: O1C2C(C)=C(C=CC=2CC[C@H]1C1C=CC(=C(C=1)O)OC)O

Computed Properties

  • Exact Mass: 286.12050905g/mol
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.9Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.